Cas no 891868-96-5 (2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide)
2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(3,4-difluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide
- HMS1860P17
- F3407-2414
- 891868-96-5
- AKOS001911761
- 2-(4-(3,4-difluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethoxyphenyl)acetamide
- NCGC00121244-01
- CHEMBL1403689
- E209-1176
- VU0626513-1
- 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide
-
- Inchi: 1S/C20H17F2N3O4/c1-2-29-15-6-3-13(4-7-15)23-18(26)12-24-9-10-25(20(28)19(24)27)14-5-8-16(21)17(22)11-14/h3-11H,2,12H2,1H3,(H,23,26)
- InChI Key: SEHFXTZQEKJMNY-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OCC)C=C1)(=O)CN1C=CN(C2=CC=C(F)C(F)=C2)C(=O)C1=O
Computed Properties
- Exact Mass: 401.11871236g/mol
- Monoisotopic Mass: 401.11871236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 79Ų
2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-2414-2μmol |
2-[4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide |
891868-96-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2414-5μmol |
2-[4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide |
891868-96-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2414-1mg |
2-[4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide |
891868-96-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2414-2mg |
2-[4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide |
891868-96-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2414-3mg |
2-[4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide |
891868-96-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2414-4mg |
2-[4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide |
891868-96-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2414-5mg |
2-[4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-ethoxyphenyl)acetamide |
891868-96-5 | 5mg |
$69.0 | 2023-09-10 |
2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide
Professional Introduction to Compound with CAS No. 891868-96-5 and Product Name: 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide
The compound in question, identified by the CAS number 891868-96-5, is a sophisticated organic molecule with a rich structural framework that has garnered significant attention in the field of pharmaceutical chemistry. Its systematic name, 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide, underscores its complex architecture and potential biological activity. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and its emerging role in biomedical research.
At the core of this compound's structure lies a tetrahydropyrazine core, which is a heterocyclic scaffold known for its versatility in medicinal chemistry. The presence of a 3,4-difluorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. The dioxo functionality at the 2,3-position adds further complexity, contributing to the molecule's reactivity and potential pharmacological properties. Additionally, the N-(4-ethoxyphenyl)acetamide moiety introduces an amide bond that is commonly found in bioactive molecules, enhancing solubility and bioavailability.
The synthesis of such intricate molecules requires meticulous planning and expertise in organic chemistry. The preparation of 891868-96-5 involves multi-step reactions that often include condensation, cyclization, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the desired carbon-carbon bonds efficiently. The introduction of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence metabolic stability and binding affinity in drug candidates.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The structural features of 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide make it a promising candidate for further investigation in several therapeutic areas. For instance, the tetrahydropyrazine scaffold has been explored in the development of antiviral and anti-inflammatory agents due to its ability to interact with biological macromolecules effectively.
One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The presence of both fluorinated aromatic rings and an amide group suggests that this molecule may exhibit selective binding to specific kinase domains. Preliminary computational studies have indicated that such structural motifs can disrupt aberrant signaling cascades by inhibiting key kinases involved in disease progression.
Furthermore, the 3,4-difluorophenyl group is known to enhance metabolic stability by resisting hydrolysis under physiological conditions. This property is particularly valuable in drug development, as it reduces the need for frequent dosing and minimizes side effects associated with rapid degradation. Additionally, the ethoxyphenyl moiety may contribute to blood-brain barrier penetration, making this compound a candidate for central nervous system (CNS) therapies.
Current research efforts are focused on optimizing the synthesis of 891868-96-5 to improve yield and scalability while maintaining high purity standards. Green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts during production. Techniques such as flow chemistry and continuous manufacturing are being explored to enhance efficiency and sustainability in the synthesis process.
Evaluation of the pharmacological profile of this compound involves both in vitro and in vivo studies. In vitro assays can provide rapid screening for activity against various biological targets using cell-based models or enzyme assays. In vivo studies offer more comprehensive insights into efficacy and safety by assessing behavior in animal models relevant to human diseases. These studies will help determine whether this molecule exhibits desirable pharmacokinetic properties such as absorption distribution metabolism excretion (ADME) profiles suitable for clinical translation.
The role of computational chemistry cannot be overstated in modern drug discovery processes. Molecular docking simulations allow researchers to predict how potential drug candidates like 891868-96-5 interact with biological targets at an atomic level. These simulations can guide medicinal chemists in designing analogs with improved binding affinity or selectivity before experimental synthesis begins. Additionally machine learning algorithms are being trained on large datasets containing known bioactive molecules to accelerate hit identification from vast chemical libraries.
The future direction for research on this compound includes exploring its mechanism of action through detailed biochemical studies once initial efficacy is demonstrated. Understanding how it modulates cellular pathways will provide critical insights into its therapeutic potential beyond simply identifying active compounds through high-throughput screening methods alone. Collaborative efforts between academic institutions industry partners regulatory agencies will be essential for advancing this promising lead toward clinical development if promising results continue during preclinical investigations.
891868-96-5 (2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(4-ethoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)